Cas no 1628010-78-5 (2-(3-difluoromethanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-difluoromethanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1628010-78-5
• MF: C₁₃H₁₇BF₂O₄S
• MW: 318.144490003586
• MDL: MFCD32695452
• CID: 5613339
• PubChem ID: 90423703
• Update Time: 2023-11-24

2-(3-difluoromethanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16056135
• 2-(3-difluoromethanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• TQU0261
• DTXSID501137079
• KPDOFYMYQVRQSP-UHFFFAOYSA-N
• EN300-33232899
• Z4357776297
• 1628010-78-5
• 2-(3-((difluoromethyl)thio)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 1,3,2-Dioxaborolane, 2-[3-[(difluoromethyl)sulfonyl]phenyl]-4,4,5,5-tetramethyl-

• MDL： MFCD32695452
• Inchi： 1S/C13H17BF2O4S/c1-12(2)13(3,4)20-14(19-12)9-6-5-7-10(8-9)21(17,18)11(15)16/h5-8,11H,1-4H3
• InChI Key： KPDOFYMYQVRQSP-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 318.0908667g/mol
• Monoisotopic Mass: 318.0908667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 432.8±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds